Ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate
Ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate
Brand Name:
Vulcanchem
CAS No.:
303228-42-4
VCID:
VC0403437
InChI:
InChI=1S/C21H25ClN4O6S/c1-4-15(19(29)31-5-2)33-21-23-17-16(18(28)24-20(30)25(17)3)26(21)10-13(27)11-32-14-8-6-12(22)7-9-14/h6-9,13,15,27H,4-5,10-11H2,1-3H3,(H,24,28,30)
SMILES:
CCC(C(=O)OCC)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C
Molecular Formula:
C21H25ClN4O6S
Molecular Weight:
497g/mol
Ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate
CAS No.: 303228-42-4
Main Products
VCID: VC0403437
Molecular Formula: C21H25ClN4O6S
Molecular Weight: 497g/mol
![Ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate - 303228-42-4](/images/no_structure.jpg)
| CAS No. | 303228-42-4 |
|---|---|
| Product Name | Ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate |
| Molecular Formula | C21H25ClN4O6S |
| Molecular Weight | 497g/mol |
| IUPAC Name | ethyl 2-[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylbutanoate |
| Standard InChI | InChI=1S/C21H25ClN4O6S/c1-4-15(19(29)31-5-2)33-21-23-17-16(18(28)24-20(30)25(17)3)26(21)10-13(27)11-32-14-8-6-12(22)7-9-14/h6-9,13,15,27H,4-5,10-11H2,1-3H3,(H,24,28,30) |
| Standard InChIKey | ISTZKNBVXAHGLH-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)OCC)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCC(C(=O)OCC)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3109655 |
| Last Modified | Nov 11 2021 |
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